Cas no 2094125-88-7 (4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide)

• Product Name: 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide
• CAS No: 2094125-88-7
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5790863
• PubChem ID: 121581943
• Update Time: 2025-10-31

4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033849823
• 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide
• Z2285377482
• 2094125-88-7
• EN300-26580582

• Inchi： 1S/C12H18N4O2/c1-4-11(17)14-9(7-8(2)3)12(18)15-10-5-6-13-16-10/h4-6,8-9H,1,7H2,2-3H3,(H,14,17)(H2,13,15,16,18)
• InChI Key： WNGYMVRVFMLZMW-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C=C)=O)NC1=CC=NN1

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide

Professional Introduction to 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide (CAS No. 2094125-88-7)

4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide, identified by its CAS number 2094125-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological interactions. The presence of an amide functional group and an acrylamide-like moiety further enhances its pharmacological relevance, making it a subject of interest for drug discovery and development.

The molecular structure of 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide consists of a pentanamide backbone substituted with a prop-2-enamido group at the 2-position and a 1H-pyrazol-3-yl moiety at the N-terminal position. This specific arrangement of functional groups contributes to its distinct chemical properties, including solubility, reactivity, and potential interactions with biological targets. The compound’s solubility profile, influenced by the polar amide groups, makes it suitable for various formulation strategies in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacological agents. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide represents an advanced scaffold that combines the bioisosteric properties of pyrazole with the pharmacophoric elements of amides and acrylamides. Such structural features are often associated with enhanced binding affinity and selectivity towards therapeutic targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The pyrazole ring is known to interact with enzymes and receptors in a manner that can lead to therapeutic effects. For instance, pyrazole derivatives have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties in preclinical studies. The specific substitution pattern in 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide may confer unique biological activities that make it particularly useful in addressing unmet medical needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of compounds like 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those with high binding affinity for specific targets. The integration of machine learning algorithms has further enhanced the efficiency of this process, making it possible to design molecules with tailored properties more rapidly than ever before.

The synthesis of 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazole ring, followed by functionalization with the amide and propenamido groups. Each step must be optimized to minimize side reactions and maximize the desired product.

In addition to its pharmaceutical potential, 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-yl)pentanamide may also find applications in materials science and industrial chemistry. Its unique structural features make it a candidate for use as an intermediate in the synthesis of more complex molecules or as a building block for novel materials with specialized properties.

The safety and regulatory aspects of working with 4-methyl-2-(prop-2-enamido)-N-(1H-pyrazol-3-y}l}pentanamide are also critical considerations. While not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be carefully controlled to prevent degradation or contamination.

Future research on 4-methyl--(prop--enamido)--N--(1H--pyrazol--3--yl}pentanamide is likely to focus on expanding its therapeutic applications through structure-based drug design. By modifying specific functional groups or exploring new synthetic routes, researchers may uncover derivatives with enhanced efficacy or reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical reality.

The growing body of evidence supporting the bioactivity of pyrazole derivatives underscores their importance as pharmacological scaffolds. As more data becomes available on compounds like 4-methyl--(prop--enamido)--N--(1H--pyrazol--3--yl}pentanamide, their potential will continue to be realized across multiple therapeutic areas. This compound exemplifies how advances in chemical synthesis and computational biology can lead to innovative solutions for human health challenges.